Cas no 62382-13-2 (Pyridine, 2-[[[4-(2,2-dichlorocyclopropyl)phenyl]methyl]sulfinyl]-, 1-oxide)

• Product name: Pyridine, 2-[[[4-(2,2-dichlorocyclopropyl)phenyl]methyl]sulfinyl]-, 1-oxide
• CAS No: 62382-13-2
• MF: C₁₅H₁₃Cl₂NO₂S
• MW: 342.240220785141
• CID: 446912
• PubChem ID: 71386952

Pyridine, 2-[[[4-(2,2-dichlorocyclopropyl)phenyl]methyl]sulfinyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[[4-(2,2-dichlorocyclopropyl)phenyl]methyl]sulfinyl]-, 1-oxide
• 2-[[4-(2,2-dichlorocyclopropyl)phenyl]methylsulfinyl]-1-oxidopyridin-1-ium
• 2-{[4-(2,2-Dichlorocyclopropyl)phenyl]methanesulfinyl}-1-oxo-1lambda~5~-pyridine
• 62382-13-2
• DTXSID40809094

• Inchi： InChI=1S/C15H13Cl2NO2S/c16-15(17)9-13(15)12-6-4-11(5-7-12)10-21(20)14-3-1-2-8-18(14)19/h1-8,13H,9-10H2
• InChI Key： HJUIEHFTOWDPMO-UHFFFAOYSA-N
• SMILES： C1C(C1(Cl)Cl)C2=CC=C(C=C2)CS(=O)C3=CC=CC=[N+]3[O-]

Computed Properties

• Exact Mass: 341.00459
• Monoisotopic Mass: 341.0044052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 44.01